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Compound of Interest

Compound Name: Mandyphos SL-M003-1

Cat. No.: B3183015

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Mandyphos SL-M003-1 and its
rhodium and iridium complexes, which are pivotal in the field of asymmetric catalysis.
Mandyphos SL-M003-1, a member of the esteemed Mandyphos family of chiral phosphine
ligands, is instrumental in achieving high enantioselectivity in various chemical transformations,
particularly in asymmetric hydrogenation. This document outlines the catalytic performance of
its metal complexes, detailed experimental protocols, and relevant mechanistic pathways.

Core Compound Profile: Mandyphos SL-M003-1

Mandyphos SL-M003-1 is a chiral ferrocene-based diphosphine ligand. Its robust structure
and specific stereochemical arrangement are key to its efficacy in inducing chirality in catalytic
reactions.
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Property

Value

Chemical Name

(SP,S'P)-1,1'-Bis]bis[3,5-
bis(trifluoromethyl)phenyl]phosphino]-2,2'-
bis[(R)-(dimethylamino)phenylmethyl]ferrocene

CAS Number

494227-36-0[1]

Molecular Formula

CeoHa2F24FeN2P2[1]

Molecular Weight

1364.74 g/mol [1]

Appearance

Orange-red solid

Enantiomeric Purity

Typically 299% ee[2][3]

Chemical Purity

>97%[2][3]

Catalytic Performance of Mandyphos SL-M003-1

Metal Complexes

Complexes of Mandyphos SL-M003-1 with rhodium and iridium are highly effective catalysts

for asymmetric hydrogenation and other transformations. The data presented below is

representative of the performance of Mandyphos-type ligands in key reactions.

Rhodium-Catalyzed Asymmetric Hydrogenation of

Olefins

Rhodium complexes of Mandyphos ligands are particularly effective for the asymmetric

hydrogenation of various functionalized olefins, such as a-acetamidoacrylates and enamides.
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Iridium-Catalyzed Asymmetric Hydrogenation of Imines

Iridium complexes bearing Mandyphos-type ligands have demonstrated excellent

enantioselectivity in the hydrogenation of N-aryl imines, yielding chiral amines which are

valuable building blocks in pharmaceuticals.
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Experimental Protocols

Detailed methodologies for the synthesis of the catalyst precursors and their application in
asymmetric hydrogenation are provided below. These protocols are based on established
procedures for related Mandyphos complexes.

Synthesis of [Rh(Mandyphos SL-M003-1)(COD)]BFa4
Precatalyst

Materials:
e Mandyphos SL-M003-1

e [Rh(COD)z]BF4 (COD = 1,5-cyclooctadiene)
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o Dichloromethane (CH2Cl2), anhydrous

e Diethyl ether (Et20), anhydrous

o Schlenk flask and standard inert atmosphere techniques (Argon or Nitrogen)
Procedure:

e In a Schlenk flask under an inert atmosphere, dissolve Mandyphos SL-M003-1 (1.05 eq.) in
anhydrous CHzClz.

 In a separate Schlenk flask, dissolve [Rh(COD)z]BFa4 (1.00 eq.) in anhydrous CHzCl-.

e Slowly add the rhodium solution to the ligand solution with continuous stirring at room
temperature.

« Stir the resulting orange-red solution for 1 hour at room temperature.

e Reduce the solvent volume in vacuo until the solution is concentrated.

e Add anhydrous Et20 to precipitate the catalyst.

o Filter the solid product under inert atmosphere, wash with anhydrous Et20, and dry in vacuo.
e The resulting orange-red solid is the [Rh(Mandyphos SL-M003-1)(COD)|BF4 precatalyst.

General Protocol for Rhodium-Catalyzed Asymmetric
Hydrogenation

Materials:

[Rh(Mandyphos SL-M003-1)(COD)|BFa4 precatalyst

Substrate (e.g., Methyl-2-acetamidoacrylate)

Anhydrous, degassed solvent (e.g., Methanol)

High-pressure autoclave equipped with a magnetic stirrer
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Procedure:

¢ In a glovebox, charge the autoclave vessel with the substrate and the [Rh(Mandyphos SL-
MO003-1)(COD)|BFa4 precatalyst (S/C ratio typically 500-1000).

e Add the anhydrous and degassed solvent.

e Seal the autoclave and purge with hydrogen gas (3-4 cycles).

o Pressurize the autoclave to the desired hydrogen pressure (e.g., 10 bar).

» Commence stirring and maintain the reaction at the specified temperature (e.g., 25 °C).

¢ Monitor the reaction progress by techniques such as TLC, GC, or HPLC.

e Upon completion, carefully vent the autoclave and purge with an inert gas.

e The reaction mixture can then be concentrated in vacuo.

e The enantiomeric excess (ee) of the product is determined by chiral HPLC or GC analysis.

Mechanistic Insights and Visualizations

The asymmetric hydrogenation catalyzed by Rhodium and Iridium complexes with chiral
diphosphine ligands is generally understood to proceed through a series of well-defined steps.
Below are graphical representations of a generalized catalytic cycle and a typical experimental
workflow.

Generalized Catalytic Cycle for Asymmetric Hydrogenation
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Caption: Generalized catalytic cycle for metal-catalyzed asymmetric hydrogenation.
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Experimental Workflow for Asymmetric Hydrogenation
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Caption: Standard experimental workflow for asymmetric hydrogenation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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